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Compound of Interest

Compound Name: CTX-0294885 hydrochloride

Cat. No.: B10779493 Get Quote

Technical Support Center: CTX-0294885
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility, handling, and experimental use of

CTX-0294885 hydrochloride.

Solubility Data
CTX-0294885 hydrochloride exhibits varying solubility across different laboratory solvents.

The following table summarizes the quantitative solubility data for easy comparison. For

optimal results, it is recommended to use fresh, anhydrous solvents.
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Solvent
Concentration
(mg/mL)

Molar Equivalent Notes

DMSO 20 - 88 mg/mL[1][2][3]
45.67 - 200.94 mM[1]

[3]

Moisture-absorbing

DMSO can reduce

solubility; use fresh

DMSO. Sonication is

recommended to aid

dissolution.[1][3]

DMF 20 mg/mL[2] ~45.67 mM -

DMSO:PBS (pH 7.2)

(1:1)
0.5 mg/mL[2] ~1.14 mM -

Ethanol
0.1 mg/mL (low

solubility)[2]
~0.23 mM

Insoluble according to

other sources.[1]

Water Insoluble[1] - -

Troubleshooting and FAQs
This section addresses common issues and questions that may arise during the handling and

use of CTX-0294885 hydrochloride.

Q1: My CTX-0294885 hydrochloride is not fully dissolving in DMSO. What should I do?

A1: Several factors can affect the dissolution of CTX-0294885 hydrochloride in DMSO.

Use Fresh DMSO: DMSO is hygroscopic and can absorb moisture, which may reduce the

solubility of the compound. It is recommended to use fresh, anhydrous DMSO.[1]

Sonication: To aid dissolution, sonication of the solution is recommended.[3]

Warming: Gentle warming of the solution can also help to increase solubility.

Concentration: Ensure you are not exceeding the maximum solubility of the compound in

DMSO, which is reported to be up to 88 mg/mL.[1]
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Q2: Can I store CTX-0294885 hydrochloride in a solvent for a long period?

A2: Stock solutions of CTX-0294885 hydrochloride in a solvent should be stored appropriately

to maintain stability.

Storage Temperature: It is recommended to store stock solutions at -80°C for up to one year

or at -20°C for up to one month.[1]

Freeze-Thaw Cycles: To avoid degradation, it is advisable to aliquot the stock solution into

smaller volumes to prevent repeated freeze-thaw cycles.[1]

Q3: Is CTX-0294885 hydrochloride suitable for in vivo studies?

A3: Yes, CTX-0294885 hydrochloride can be used for in vivo experiments. However, due to its

low aqueous solubility, a specific formulation is required. A common formulation involves a

mixture of DMSO, PEG300, Tween 80, and saline.[3] It is crucial to prepare this formulation

freshly and use it immediately for the best results.[1]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO

Preparation: Bring the vial of CTX-0294885 hydrochloride powder and a tube of fresh,

anhydrous DMSO to room temperature.

Calculation: Calculate the required volume of DMSO to achieve a 10 mM concentration. The

molecular weight of CTX-0294885 hydrochloride is 474.39 g/mol . For 1 mg of the

compound, you would add 210.8 µL of DMSO.

Dissolution: Add the calculated volume of DMSO to the vial of CTX-0294885 hydrochloride.

Mixing: Vortex the solution and sonicate if necessary until the compound is fully dissolved.[3]

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -80°C.[1]

Visualized Experimental Workflow and Signaling
Pathway
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The following diagrams illustrate key aspects of working with CTX-0294885 hydrochloride.

Experimental Workflow: Solubilization

Start: CTX-0294885 HCl Powder

Add fresh, anhydrous DMSO

Vortex/Mix

Sonicate if necessary

Visually inspect for full dissolution

Not fully dissolved

Stock solution ready for use/storage

Fully dissolved

Click to download full resolution via product page

Caption: A flowchart of the recommended solubilization protocol for CTX-0294885
hydrochloride in DMSO.
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CTX-0294885 as a Broad-Spectrum Kinase Inhibitor

Target Kinases

CTX-0294885

FAK FLT3 JAK2 JAK3 Src Aurora A VEGFR3 AKT family

Inhibition of Downstream Signaling Pathways
(e.g., Proliferation, Angiogenesis, Inflammation)

Click to download full resolution via product page

Caption: A diagram illustrating CTX-0294885 as a broad-spectrum inhibitor of multiple kinase

families.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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